Cas no 2749747-48-4 (Benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl]-)

• Product Name: Benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl]-
• CAS No: 2749747-48-4
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5194960
• Update Time: 2025-07-09

Benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl]-

• Inchi： 1S/C19H22N2O3/c22-14-16-12-17(6-7-18(16)19(23)24)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12,22H,8-11,13-14H2,(H,23,24)
• InChI Key： RFJWMHFKCPLTFB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CCN(CC3=CC=CC=C3)CC2)C=C1CO

Additional information on Benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl]-

Benzoic Acid, 2-(Hydroxymethyl)-4-[4-(Phenylmethyl)-1-Piperazinyl]: A Comprehensive Overview

Benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl], also known by its CAS number 27497-48-4, is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a piperazine ring and a hydroxymethyl group. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl] is notable for its aromaticity and the presence of nitrogen atoms in the piperazine ring. This combination not only enhances its stability but also contributes to its ability to form hydrogen bonds, which is crucial for its solubility and reactivity. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with specific targeting capabilities.

One of the most recent advancements involving this compound is its application in the synthesis of advanced materials. Researchers have explored the use of benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl] as a precursor for creating porous materials with high surface area. These materials have shown promise in catalysis and gas storage applications, demonstrating the compound's versatility beyond traditional chemical uses.

In addition to its material science applications, this compound has also been studied for its biological activity. Preclinical studies suggest that benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl] exhibits potential anti-inflammatory and antioxidant properties. These findings have sparked interest in further exploring its therapeutic applications, particularly in the context of chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl] involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are critical for meeting the growing demand from both academic and industrial sectors.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under normal conditions, proper precautions should be taken during synthesis and handling to ensure compliance with safety regulations. The absence of restricted or controlled substance classifications makes it suitable for use in a wide range of applications without stringent regulatory oversight.

The integration of computational chemistry tools has further enhanced our understanding of the properties of benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl]. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. This computational approach has proven invaluable in guiding experimental designs and optimizing synthetic pathways.

In conclusion, benzoic acid, 2-(hydroxymethyl)-4-[4-(phenylmethyl)-1-piperazinyl], with its unique structure and diverse applications, continues to be a subject of intense research interest. Its role in drug discovery, material science, and biological studies underscores its importance as a versatile organic compound. As research progresses, it is anticipated that new discoveries will further expand the utility of this compound across various scientific domains.